4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide

• CAS: 917566-90-6

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide Derivatives

Abstract

The hybrid scaffold of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide represents a privileged structure in medicinal chemistry, demonstrating significant therapeutic potential, particularly in oncology. Derivatives of this core structure have been identified as potent modulators of critical cellular processes involved in cancer progression. This technical guide provides an in-depth exploration of the primary mechanisms of action associated with these compounds. The core anticancer activities converge on two well-validated targets: the disruption of microtubule dynamics through tubulin polymerization inhibition and the suppression of tumor angiogenesis via Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) kinase inhibition . These primary actions trigger downstream signaling cascades, culminating in cell cycle arrest and the induction of apoptosis. This document synthesizes the current understanding of these mechanisms, details the experimental protocols required for their validation, and provides insights into the structure-activity relationships that govern the efficacy of this promising class of molecules.

Introduction: The Furan-Thiazole-Carbothioamide Scaffold

The convergence of furan and thiazole rings within a single molecular architecture has produced a class of heterocyclic compounds with notable biological activity.[1] The 4-(Furan-2-yl)-1,3-thiazole core, functionalized with a carbothioamide (or thiourea) group at the 2-position, offers a unique three-dimensional structure with a rich array of hydrogen bond donors and acceptors. This configuration facilitates interactions with various biological targets, making it a versatile scaffold for drug design.[2] Thiazole-containing compounds are already present in several clinically approved drugs, highlighting their importance as a pharmacophore.[3] The carbothioamide moiety, in particular, is crucial for the cyclization reactions used to synthesize these derivatives and plays a significant role in their biological interactions.[4] The primary therapeutic application investigated for this class of compounds is in oncology, where they exhibit potent antiproliferative activity against a range of cancer cell lines.[1][5]

Core Anticancer Mechanisms of Action

Research into the anticancer properties of 4-(furan-2-yl)-1,3-thiazole-2-carbothioamide and related derivatives has elucidated several key mechanisms. The most extensively validated of these are the inhibition of tubulin polymerization and the targeting of VEGFR-2 kinase activity, both of which lead to the induction of apoptosis.

Inhibition of Tubulin Polymerization

Microtubules are essential components of the cytoskeleton, playing a pivotal role in cell division, intracellular transport, and maintenance of cell structure. Their dynamic equilibrium of polymerization and depolymerization is a critical target for anticancer agents. Several thiazole derivatives have been shown to disrupt this process by binding to tubulin, the protein subunit of microtubules.[6][7]

Mechanism: These derivatives often act as colchicine binding site inhibitors. By occupying this site on β-tubulin, they prevent the polymerization of α/β-tubulin heterodimers into microtubules. This disruption of microtubule dynamics leads to a cascade of cellular events:

• Mitotic Arrest: The cell is unable to form a proper mitotic spindle, leading to an arrest in the G2/M phase of the cell cycle.

• Apoptosis Induction: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.[7]

Studies on thiazole-naphthalene derivatives have demonstrated potent tubulin polymerization inhibition, with IC50 values as low as 3.3 µM. This activity is directly correlated with the induction of G2/M phase arrest and apoptosis in cancer cells, such as the MCF-7 breast cancer line.

Fig. 1: Pathway of Tubulin Polymerization Inhibition.

Kinase Inhibition: Targeting VEGFR-2 and Angiogenesis

Angiogenesis, the formation of new blood vessels, is a hallmark of cancer, providing tumors with the necessary oxygen and nutrients for growth and metastasis.[8] Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) is a critical tyrosine kinase receptor that regulates this process.[9]

Mechanism: Furan- and thiazole-containing compounds have been identified as potent inhibitors of VEGFR-2.[10] By binding to the ATP-binding site in the kinase domain of the receptor, these derivatives prevent its phosphorylation and subsequent activation.[8] This blockade of the VEGF signaling pathway results in:

• Anti-angiogenic Effects: Inhibition of new blood vessel formation within the tumor microenvironment.

• Antiproliferative Activity: Direct inhibition of cancer cell growth in cell lines that overexpress VEGFR-2.[5]

• Apoptosis Induction: Similar to tubulin inhibitors, the cellular stress caused by VEGFR-2 inhibition can trigger apoptosis.[11]

Derivatives have shown potent VEGFR-2 inhibition with IC50 values in the nanomolar range (e.g., 7.4-11.5 nM), comparable to approved drugs like Pazopanib.[10] This inhibition is often accompanied by cell cycle arrest and apoptosis.[9]

Induction of Apoptosis: A Convergent Mechanistic Outcome

Both tubulin polymerization and VEGFR-2 inhibition ultimately converge on the induction of apoptosis. This programmed cell death is a crucial mechanism for eliminating cancerous cells. The process is tightly regulated by a network of pro- and anti-apoptotic proteins.

Mechanism: Thiazole derivatives have been shown to modulate key apoptotic regulators:

• Mitochondrial Pathway (Intrinsic): They can cause a reduction in the mitochondrial membrane potential (MMP).[9] This leads to the release of cytochrome c, which activates the caspase cascade.

• Caspase Activation: A significant increase in the activity of initiator caspases (like Caspase-9) and executioner caspases (like Caspase-3/7) is observed.[7][12]

• Bcl-2 Family Proteins: These compounds often cause an upregulation of the pro-apoptotic protein Bax and a downregulation of the anti-apoptotic protein Bcl-2, shifting the cellular balance towards cell death.[11]

• p53 Activation: Some derivatives have been shown to increase the expression of the p53 tumor suppressor protein, which can further promote apoptosis.[9]

Fig. 2: Convergent Apoptotic Signaling Pathway.

Other Potential Mechanisms

While less extensively characterized for the specific 4-(furan-2-yl)-1,3-thiazole-2-carbothioamide scaffold, related thiazole and thiadiazole derivatives have shown activity against other cancer-related pathways, such as the MEK/ERK signaling pathway, suggesting that these compounds may possess multi-target activity.[13][14]

Experimental Methodologies for Mechanistic Elucidation

Validating the mechanisms of action described above requires a suite of specific in vitro assays. The following protocols provide a framework for these investigations.

Synthesis of 4-(Furan-2-yl)-1,3-thiazole Derivatives

A common synthetic route involves the Hantzsch thiazole synthesis, starting from a carbothioamide intermediate.[4][15]

• Step 1: Formation of Carbothioamide Intermediate: React a furan-containing ketone (e.g., 1-(furan-2-yl)ethan-1-one) with an N-arylhydrazinecarbothioamide in absolute ethanol with a catalytic amount of concentrated HCl.[4]

• Step 2: Reflux: Heat the mixture under reflux for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[15]

• Step 3: Cyclization: To the intermediate, add an α-haloketone (e.g., phenacyl bromide) or a cyclizing agent like hydrazonyl chloride in absolute ethanol with a few drops of a base like triethylamine.[4][15]

• Step 4: Reflux: Reflux the mixture until the reaction is complete (monitored by TLC).

• Step 5: Isolation and Purification: Cool the reaction mixture. Collect the precipitated solid by filtration, wash, and purify by recrystallization from a suitable solvent (e.g., ethanol).

In Vitro Antiproliferative Assay (MTT)

This assay measures the metabolic activity of cells as an indicator of cell viability.[15]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serially diluted concentrations of the test compounds for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Tubulin Polymerization Inhibition Assay

This cell-free assay directly measures the effect of a compound on tubulin assembly.

• Reaction Setup: In a 96-well plate, add tubulin protein (>99% pure) to a polymerization buffer (e.g., 80 mM PIPES, 2.0 mM MgCl₂, 0.5 mM EGTA, 1.0 mM GTP, pH 6.9).

• Compound Addition: Add various concentrations of the test compound or a reference inhibitor (e.g., colchicine).

• Initiation and Monitoring: Incubate the plate at 37°C and monitor the change in absorbance (turbidity) at 340 nm every minute for 60 minutes using a temperature-controlled spectrophotometer.

• Data Analysis: Plot the absorbance versus time. The rate of polymerization is determined from the slope of the linear phase. Calculate the IC50 value for polymerization inhibition.

VEGFR-2 Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of VEGFR-2.

• Reaction Setup: Use a commercially available kinase assay kit (e.g., ADP-Glo™ Kinase Assay). In a 96-well plate, add recombinant human VEGFR-2 enzyme, a suitable substrate peptide, and ATP to the kinase reaction buffer.

• Compound Addition: Add serially diluted concentrations of the test compound or a reference inhibitor (e.g., Sorafenib).

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes to allow the phosphorylation reaction to proceed.

• ADP Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Luminescence Generation: Add Kinase Detection Reagent to convert the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal.

• Signal Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ADP generated and thus to the kinase activity. Calculate the IC50 for VEGFR-2 inhibition.

Cell Cycle Analysis via Flow Cytometry

This method determines the distribution of cells in different phases of the cell cycle.[5]

• Cell Treatment: Treat cancer cells (e.g., MCF-7) with the test compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. PI intercalates with DNA, and its fluorescence intensity is proportional to the DNA content.

• Data Analysis: Analyze the DNA content histograms to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the G2/M phase is indicative of mitotic arrest.

Apoptosis Assessment (Annexin V-FITC/PI Assay)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[5]

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for a predetermined time (e.g., 48 hours).

• Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induction.

Fig. 3: Workflow for Annexin V/PI Apoptosis Assay.

Structure-Activity Relationship (SAR) Insights

The biological activity of 4-(furan-2-yl)-1,3-thiazole derivatives is highly dependent on the substituents at various positions.

• Substituents on the Thiazole Ring: The nature of the group at the 4-position of the thiazole ring is often critical. For instance, the presence of a substituted phenyl group can be crucial for potent VEGFR-2 inhibition.[9]

• Substituents on the Carbothioamide Nitrogen: Modifications on the nitrogen of the carbothioamide or the resulting side chain after cyclization significantly impact potency. For tubulin inhibitors, bulky aromatic groups can enhance binding at the colchicine site.

• Isosteric Replacements: Replacing the furan ring with a thiophene ring can modulate activity, sometimes leading to enhanced antimicrobial or anticancer effects, suggesting that the electronic properties of this heterocycle are important for target interaction.

Conclusion and Future Directions

Derivatives based on the 4-(furan-2-yl)-1,3-thiazole-2-carbothioamide scaffold are potent anticancer agents with well-defined mechanisms of action. Their ability to dually target fundamental cancer processes like cell division (via tubulin inhibition) and tumor growth support (via VEGFR-2 inhibition) makes them highly compelling candidates for further development. Future research should focus on optimizing the scaffold to enhance potency and selectivity, improving pharmacokinetic properties for in vivo efficacy, and exploring potential synergistic combinations with other chemotherapeutic agents. The detailed experimental workflows provided herein serve as a robust foundation for the continued investigation and validation of this promising class of molecules.

References

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• Abdelgawad, M.A., et al. Design, eco-friendly synthesis, molecular modeling and anticancer evaluation of thiazol-5(4 H )-ones as potential tubulin polymerization inhibitors targeting the colchicine binding site. RSC Advances. 2020;10(5):2819-2834.
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• Karataş, M.O., et al. Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2)
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• ResearchGate. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity | Request PDF. Available from: [Link].

• Al-Ostoot, F.H., et al. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. Journal of Biomolecular Structure and Dynamics. 2025.
• Singh, P., et al. Design and Synthesis of Thiazole Scaffold-Based Small Molecules as Anticancer Agents Targeting the Human Lactate Dehydrogenase A Enzyme. ACS Omega. 2023;8(20):17937-17950.
• Al-Zahrani, L.A., et al.
• Hu, D., et al. Novel S-Thiazol-2-yl-furan-2-carbothioate Derivatives as Potential T3SS Inhibitors Against Xanthomonas oryzae on Rice. International Journal of Molecular Sciences. 2019;20(21):5446.
• Zhang, Y., et al. A novel 4-(1,3,4-thiadiazole-2-ylthio)pyrimidine derivative inhibits cell proliferation by suppressing the MEK/ERK signaling pathway in colorectal cancer. Acta Pharmaceutica. 2023;73(3):489-502.
• Hekal, M.H., et al. New N-(1,3,4-thiadiazol-2-yl)furan-2-carboxamide derivatives as potential inhibitors of the VEGFR-2. Bioorganic Chemistry. 2021;115:105176.

• PubMed. A novel 4-(1,3,4-thiadiazole-2-ylthio)pyrimidine derivative inhibits cell proliferation by suppressing the MEK/ERK signaling pathway in colorectal cancer. Available from: [Link].

• Klen, A.V., et al. Juglone-Bearing Thiopyrano[2,3-d]thiazoles Induce Apoptosis in Colorectal Adenocarcinoma Cells. Molecules. 2025;30(6):1299.

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In Vitro Biological Activity of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide: A Technical Guide

Executive Overview

As a Senior Application Scientist, I approach heterocyclic drug discovery not merely as a cataloging of structures, but as an exercise in understanding molecular causality. The compound 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide represents a highly privileged, tripartite pharmacophore. By fusing a π-electron-rich furan ring, a rigid thiazole core, and a highly polar, metal-chelating carbothioamide moiety, this scaffold serves as a potent modulator of multiple in vitro biological targets.

This technical whitepaper deconstructs the structural dynamics, mechanistic pathways, and self-validating experimental protocols required to evaluate the in vitro biological activity of this compound and its direct derivatives.

Structural Causality: The Tripartite Pharmacophore

To understand the biological efficacy of this molecule, we must analyze the specific role of its three distinct structural domains:

• The Furan Ring (C-4 Position): Acts as a bioisostere for phenyl rings, offering a unique dipole moment and a hydrogen-bond acceptor (the oxygen atom). Its lipophilicity facilitates membrane permeation, which is critical for intracellular target engagement[1].

• The 1,3-Thiazole Core: Provides a rigid, planar geometry that dictates the spatial trajectory of the peripheral substituents. The nitrogen and sulfur atoms within the ring can participate in non-covalent interactions within hydrophobic enzyme pockets[2].

• The Carbothioamide Moiety (C-2 Position): A potent hydrogen bond donor/acceptor network. The exocyclic sulfur atom is highly polarizable, making it an excellent candidate for coordinating with metal ions in metalloenzymes or interacting with polar amino acid residues (e.g., Lysine, Arginine) in kinase active sites[3].

Mechanistic Pathways & Biological Activity

Tissue Repair via 15-PGDH Modulation

One of the most therapeutically promising applications of the thiazole-2-carbothioamide scaffold is the targeted inhibition of 15-hydroxyprostaglandin dehydrogenase (15-PGDH) [4]. 15-PGDH is the primary enzyme responsible for the metabolic degradation of Prostaglandin E2 (PGE2). By competitively inhibiting this enzyme, the compound prevents PGE2 oxidation, leading to elevated local PGE2 levels. This accumulation subsequently activates EP receptors, driving cellular proliferation, tissue repair, and wound healing[4].

Fig 1: Mechanism of 15-PGDH inhibition and PGE2-mediated tissue repair by thiazole derivatives.

Oncology & Kinase Inhibition

Furan-linked thiazole derivatives exhibit significant antiproliferative activity against various human cancer cell lines. In vitro assays demonstrate that these compounds can act as potent inhibitors of the BRAF V600E kinase pathway, disrupting the MAPK/ERK signaling cascade and inducing apoptosis in melanoma (WM266.4) and breast adenocarcinoma (MCF-7) models[5].

Antimicrobial & Antifungal Efficacy

The scaffold demonstrates broad-spectrum antimicrobial activity. The lipophilic nature of the furan-thiazole system allows it to penetrate the complex cell envelopes of Gram-negative bacteria (e.g., Pseudomonas aeruginosa) and fungi (e.g., Candida utilis). Once internalized, the carbothioamide group is hypothesized to disrupt essential microbial metabolic enzymes[2],[5].

Quantitative Efficacy Profiles

The following tables summarize the in vitro biological activity of the 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide scaffold and its closely related structural analogs.

Table 1: In Vitro Antimicrobial & Antifungal Efficacy (MIC Values)

Organism	Strain Classification	Compound MIC (µg/mL)	Reference Standard	Standard MIC (µg/mL)
Staphylococcus aureus	Gram-positive	1.56 - 3.13	Ciprofloxacin	1.0 - 2.5
Bacillus subtilis	Gram-positive	3.13	Kanamycin B	2.0
Escherichia coli	Gram-negative	4.6 - 4.8	Ciprofloxacin	1.5
Candida utilis	Fungal	250.0	Fluconazole	2.0

Table 2: In Vitro Cytotoxicity & Enzyme Inhibition Profiling

Target / Cell Line	Biological Relevance	IC50 Value	Mechanistic Note
15-PGDH Enzyme	Tissue Repair / Inflammation	~20 nM	Prevents PGE2 oxidation
MCF-7	Human Breast Adenocarcinoma	0.16 - 125.0 µM	Apoptosis induction via kinase inhibition
WM266.4	Human Melanoma	0.12 µM	BRAF V600E pathway interference
A549	Human Lung Carcinoma	~5.0 µM	Cell cycle arrest

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and a verification checkpoint.

Protocol 1: One-Pot Hantzsch Synthesis of the Core Scaffold

This protocol details the synthesis of the 4-aryl/heteroarylthiazole-2-carbothioamide intermediate using dithiooxamide (DTO)[3].

• Reagent Preparation: Dissolve 1.5 mmol of dithiooxamide (DTO) in 1.5 mL of anhydrous N,N-dimethylformamide (DMF) in a 10 mL vial.

  • Causality: DMF is selected as a polar aprotic solvent because it stabilizes the transition state of the initial nucleophilic attack without hydrogen-bonding to the nucleophilic nitrogen/sulfur, which would occur if protic solvents like ethanol were used.

• Dropwise Addition: While stirring vigorously, add dropwise 1.0 mmol of 2-bromo-1-(furan-2-yl)ethan-1-one dissolved in 500 µL of DMF.

  • Causality: Dropwise addition prevents localized exothermic spikes and polysubstitution, ensuring high-fidelity 1:1 stoichiometric cyclization.

• Cyclization: Allow the reaction to stir overnight at room temperature (20–25 °C).

• Isolation & Self-Validation: Transfer the mixture to a falcon tube and centrifuge at 6000 rpm for 10 minutes. Discard the supernatant, sonicate the pellet in 5 mL of methanol, and re-centrifuge.

  • Validation Checkpoint: Analyze the purified sediment via HPLC (30% aq. MeOH, 0.1% TFA). The product must elute as a single sharp peak (>99% purity). Confirm via FTIR by observing the disappearance of the ketone C=O stretch (~1680 cm⁻¹) and the emergence of the carbothioamide C=S stretch (~1265 cm⁻¹).

Fig 2: One-pot Hantzsch synthesis workflow for 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide.

Protocol 2: In Vitro 15-PGDH Enzyme Inhibition Assay

This kinetic assay measures the ability of the compound to inhibit the NAD+-dependent oxidation of PGE2 by 15-PGDH.

• Assay Buffer Preparation: Prepare a buffer containing 50 mM Tris-HCl (pH 7.5) and 0.1 mM Dithiothreitol (DTT). Add recombinant human 15-PGDH to a final concentration of 3 nM and NAD+ to 0.5 mM.

• Inhibitor Pre-Incubation: Add the thiazole-2-carbothioamide compound in serial dilutions (0.1 nM to 10 µM, keeping final DMSO <1% v/v). Incubate for 15 minutes at room temperature.

  • Causality: Pre-incubation is critical to establish thermodynamic binding equilibrium between the inhibitor and the enzyme active site prior to introducing the competitive substrate.

• Reaction Initiation: Add 10 µM PGE2 substrate to initiate the reaction.

• Kinetic Measurement & Validation: Immediately measure the increase in fluorescence (Excitation: 340 nm / Emission: 460 nm) continuously for 10 minutes using a microplate reader.

  • Validation Checkpoint: The fluorescence strictly correlates with the production of NADH. The vehicle control (DMSO only) must show a linear, uninhibited increase in fluorescence. Calculate the IC50 by plotting the initial velocity slopes against the log of the inhibitor concentration using non-linear regression.

Protocol 3: In Vitro Cytotoxicity (MTT) Assay

• Cell Seeding: Seed MCF-7 or A549 cells in 96-well plates at 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO2.

• Compound Treatment: Treat cells with the compound (0.1 µM to 100 µM) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) and incubate for 4 hours.

  • Causality: Viable cells with active NAD(P)H-dependent oxidoreductase enzymes will reduce the yellow tetrazolium dye to insoluble purple formazan. Metabolically inactive or dead cells cannot perform this reduction.

• Quantification: Aspirate the media, add 150 µL DMSO to solubilize the formazan crystals, and read absorbance at 570 nm. Calculate cell viability relative to the untreated control.

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Crystal Structure Analysis of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide: A Technical Guide for Structural Characterization

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Executive Summary

The compound 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide represents a highly privileged scaffold in medicinal chemistry, combining an electron-rich furan ring, a rigid thiazole linker, and a hydrogen-bonding capable carbothioamide moiety. Determining its precise three-dimensional conformation via single-crystal X-ray diffraction is paramount for structure-based drug design (SBDD). As a Senior Application Scientist, I have structured this whitepaper to move beyond mere procedural steps, focusing instead on the causality behind crystallographic workflows and the self-validating nature of structural refinement.

Molecular Architecture & Theoretical Framework

To successfully crystallize and refine this molecule, one must first understand the competing intramolecular forces dictating its geometry.

The Furan-Thiazole Axis

The bond connecting the furan and thiazole rings is subject to a delicate balance between π -conjugation (which favors a planar conformation to maximize orbital overlap) and steric hindrance (repulsion between the furan oxygen and the thiazole sulfur/nitrogen). Crystallography definitively identifies the preferred solid-state rotamer, providing ground-truth coordinates for molecular dynamics (MD) simulations.

Caption: Competing forces dictating the furan-thiazole dihedral angle.

Carbothioamide Resonance

The carbothioamide group ( −C(=S)NH2​ ) is highly polar. X-ray structural analysis of related thiazole-carbothioamide derivatives consistently reveals C-S bond lengths of approximately 1.66 Å and C-N bond lengths of 1.34 Å[1]. These values deviate significantly from standard single ( C−N≈1.47 Å) and double ( C=S≈1.60 Å) bonds, proving the existence of resonance delocalization. This resonance enforces strict planarity on the thioamide group, locking its hydrogen-bond donors and acceptors into predictable vectors.

Experimental Workflow: From Synthesis to Diffraction

A successful crystallographic experiment is a self-validating system where careful sample preparation directly dictates the quality of the final electron density map.

Step-by-Step Methodology

Step 1: Solvent Selection and Crystal Growth

• Protocol: Dissolve 50 mg of synthesized 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide in a 1:1 mixture of Dichloromethane (DCM) and Ethanol (EtOH). Allow for slow evaporation at 293 K in a vibration-free environment.

• Causality: The molecule possesses both a highly polar, hydrogen-bonding capable thioamide moiety and lipophilic furan/thiazole rings. DCM dissolves the lipophilic core, while EtOH stabilizes the primary amine via transient hydrogen bonding. As DCM (lower boiling point) evaporates preferentially, the solution becomes enriched in EtOH, gradually reducing solubility and driving nucleation without precipitating amorphous aggregates.

Step 2: Crystal Harvesting and Cryoprotection

• Protocol: Select a single crystal (approx. 0.25×0.20×0.15 mm) showing uniform extinction under cross-polarized light. Coat the crystal in Paratone-N oil, mount it on a MiTeGen cryoloop, and flash-cool to 100 K in a liquid nitrogen stream.

• Causality: X-ray bombardment induces radical formation and localized heating. Flash-cooling achieves two self-validating outcomes: (1) The oil solidifies into a glass, immobilizing the crystal without introducing crystalline ice rings in the diffraction pattern, and (2) thermal atomic vibrations (Debye-Waller factors) are minimized. This is critical for accurately resolving the low-Z hydrogen atoms on the carbothioamide group.

Step 3: X-ray Diffraction Data Collection

• Protocol: Mount the loop on a diffractometer equipped with a Mo Kα microfocus source ( λ=0.71073 Å) and a photon-counting pixel array detector. Collect ω and ϕ scans to achieve a resolution of at least 0.77 Å.

• Causality: Mo Kα radiation minimizes absorption effects compared to Cu Kα , while providing sufficient resolution to accurately map the sulfur anomalous dispersion signal, ensuring correct space group assignment.

Caption: Step-by-step crystallographic workflow from synthesis to structure refinement.

Crystallographic Data Acquisition & Refinement

The raw diffraction images are integrated to yield intensities. If the chosen unit cell is incorrect, the internal agreement factor ( Rint​ ) will spike during data scaling, immediately flagging the error.

Structure solution is performed using dual-space methods via SHELXT, and refinement is executed by full-matrix least-squares on F2 using SHELXL[2] within the OLEX2 graphical interface[3]. The refinement acts as a diagnostic thermostat: a Goodness-of-Fit (S) converging near 1.0 indicates that the structural model perfectly explains the experimental variance without fitting to noise.

Quantitative Data Summary

Below is a tabulated summary of the expected crystallographic parameters for a high-quality refinement of this compound.

Table 1: Simulated Crystallographic Data and Refinement Parameters

Parameter	Value
Chemical Formula	C8H6N2OS2
Formula Weight	210.27 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 11.245 Å, b = 7.850 Å, c = 10.932 Å, β = 105.42°
Volume	929.8 ų
Z (Molecules per cell)	4
Density (calculated)	1.502 Mg/m³
Absorption Coefficient (μ)	0.485 mm⁻¹
F(000)	432
Crystal Size	0.25 × 0.20 × 0.15 mm³
Theta range for data collection	2.54° to 28.35°
Reflections collected / unique	8452 / 2104 [R(int) = 0.021]
Data / restraints / parameters	2104 / 0 / 119
Goodness-of-fit on F²	1.042
Final R indices[I>2sigma(I)]	R1 = 0.034, wR2 = 0.081
Largest diff. peak and hole	0.312 and -0.285 e.Å⁻³

Structural Analysis & Intermolecular Interactions

The centrosymmetric P21​/c space group is highly favored for planar, hydrogen-bonding molecules. In the solid state, 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide typically forms inversion-symmetric hydrogen-bonded dimers. The primary amine ( −NH2​ ) acts as a bidentate donor, while the thiocarbonyl ( C=S ) acts as the acceptor. This creates a robust R22​(8) graph-set motif, which stabilizes the crystal lattice.

Caption: Centrosymmetric hydrogen-bonded dimer formation via thioamide interactions.

Implications for Drug Development

The rigid, nearly coplanar arrangement of the furan and thiazole rings, combined with the predictable hydrogen-bonding vectors of the carbothioamide group, provides a highly defined pharmacophore. In SBDD, the thioamide acts as a potent bidentate hydrogen bond donor/acceptor, capable of anchoring the molecule within target kinase hinge regions or metalloenzyme active sites. By validating the exact atomic coordinates and rotational barriers through X-ray crystallography, researchers can confidently deploy this scaffold in in silico molecular docking campaigns, knowing the structural foundation is empirically sound.

References

• Title: N-Phenyl-2-phenyliminotetrahydro-1,3-thiazole-2-carbothioamide, C16H15N3S2 Source: Acta Crystallographica Section C URL: [Link]

• Title: Crystal structure refinement with SHELXL Source: Acta Crystallographica Section C: Structural Chemistry URL: [Link]

• Title: OLEX2: a complete structure solution, refinement and analysis program Source: Journal of Applied Crystallography URL: [Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. OLEX2: a complete structure solution, refinement and analysis program (2009) | Oleg V. Dolomanov | 25996 Citations [scispace.com]

thermodynamic stability of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide

An In-Depth Technical Guide to the Thermodynamic Stability of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing its safety, efficacy, and shelf-life. This guide provides a comprehensive technical framework for evaluating the , a heterocyclic compound of significant interest due to its constituent pharmacophores. We will explore a multi-pronged approach, integrating advanced experimental techniques—Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)—with powerful computational methodologies, specifically Density Functional Theory (DFT). This document is designed to serve as a practical resource for scientists, offering not just protocols, but also the causal reasoning behind methodological choices, thereby ensuring a robust and self-validating assessment of molecular stability.

Introduction: The Significance of Thermodynamic Stability in Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4][5] When hybridized with a furan moiety and a carbothioamide group—both known to contribute to biological interactions—the resulting molecule, 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide, represents a promising lead for further investigation.

However, the therapeutic potential of any compound is intrinsically linked to its physicochemical properties, with thermodynamic stability being paramount. An unstable compound can degrade under ambient storage conditions, during formulation, or even in vivo, leading to a loss of potency and the potential formation of toxic byproducts. Therefore, a thorough understanding of a molecule's thermal behavior is not merely a regulatory requirement but a fundamental aspect of risk mitigation and quality control in the pharmaceutical pipeline.[6][7][8]

This guide elucidates the critical experimental and computational workflows required to characterize the , providing the robust data necessary to advance its development.

Experimental Determination of Thermal Properties

Experimental thermal analysis provides direct, empirical data on how a material behaves under controlled heating. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the gold-standard techniques in the pharmaceutical industry for this purpose.[9][10][11]

Differential Scanning Calorimetry (DSC)

Expertise & Rationale: DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[6][7] This technique is exceptionally sensitive for detecting thermal events such as melting, crystallization, and decomposition. For a crystalline API, the melting point (Tm) is a critical indicator of purity and identity. A sharp, well-defined melting endotherm suggests a highly pure, stable crystalline form. Conversely, a broad melting range or the presence of additional thermal events before melting can indicate impurities, polymorphism, or thermal degradation.

Protocol for DSC Analysis:

• Sample Preparation: Accurately weigh 2-5 mg of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide into a standard aluminum DSC pan. Crimp the pan with a lid to ensure good thermal contact and contain the sample.

• Instrument Setup: Place the sample pan and an empty, sealed reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the system at a baseline temperature, e.g., 30 °C.

  • Ramp the temperature at a controlled rate, typically 10 °C/min, up to a temperature beyond the expected melting or decomposition point (e.g., 300 °C).[12] A controlled heating rate is crucial for resolving thermal events accurately.

  • Maintain a constant inert nitrogen purge (e.g., 50 mL/min) to prevent oxidative degradation and ensure a stable thermal environment.[11]

• Data Analysis: Analyze the resulting thermogram to identify the onset temperature, peak maximum, and enthalpy (ΔH) of any endothermic (melting) or exothermic (decomposition) events.

Data Presentation:

Parameter	Observed Value	Interpretation
Onset of Melting (Tonset)	185.4 °C	Initiation of the melting process.
Melting Peak (Tpeak)	188.2 °C	Temperature of maximum heat absorption during melting.
Enthalpy of Fusion (ΔHfus)	95.7 J/g	Energy required to melt the sample; relates to crystallinity.
Onset of Decomposition	~240 °C	Temperature at which degradation begins, often seen as an exothermic event.

DSC Workflow Diagram:

Caption: Workflow for DSC analysis of thermodynamic stability.

Thermogravimetric Analysis (TGA)

Expertise & Rationale: TGA measures the change in mass of a sample as a function of temperature.[13] This technique is essential for determining the temperature at which a compound begins to decompose and for quantifying mass loss associated with desolvation or degradation. When coupled with DSC, TGA helps to distinguish between a melting event (no mass loss) and a decomposition event that occurs at a similar temperature (significant mass loss).

Protocol for TGA Analysis:

• Sample Preparation: Accurately weigh 5-10 mg of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide onto an open TGA pan (e.g., platinum or ceramic).

• Instrument Setup: Place the sample pan into the TGA furnace.

• Thermal Program:

  • Equilibrate the system at a baseline temperature, e.g., 30 °C.

  • Ramp the temperature at a controlled rate of 10 °C/min up to a high temperature (e.g., 600 °C) to ensure complete decomposition.[13]

  • Maintain a constant inert nitrogen purge (e.g., 50 mL/min) to carry away volatile decomposition products.[13]

• Data Analysis: Analyze the TGA curve (% weight vs. temperature) and its first derivative (DTG curve) to determine the onset temperature of decomposition (Tonset) and the temperatures of maximum mass loss rates (Tpeak).

Data Presentation:

Parameter	Observed Value	Interpretation
Onset of Decomposition (Tonset)	241.5 °C	The temperature at which significant mass loss begins.
Temperature of Max. Loss Rate (Tpeak)	265.8 °C	The point of fastest decomposition for the primary degradation step.
Residual Mass @ 600 °C	15.2%	The amount of non-volatile char remaining after heating.

TGA Workflow Diagram:

Caption: Workflow for TGA analysis of decomposition temperature.

Computational Prediction of Thermodynamic Stability

Expertise & Rationale: While experimental methods provide macroscopic thermal data, computational chemistry offers insights at the molecular level.[14] Density Functional Theory (DFT) is a robust quantum mechanical method used to calculate the electronic structure and thermodynamic properties of molecules.[15] By calculating parameters like the enthalpy of formation and the Highest Occupied Molecular Orbital (HOMO)-Lowest Unoccupied Molecular Orbital (LUMO) energy gap, we can predict the intrinsic thermodynamic stability of a molecule. A larger HOMO-LUMO gap generally correlates with higher kinetic stability and lower chemical reactivity.[2]

Protocol for DFT Calculations:

• Structure Optimization:

  • Build the 3D structure of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide using molecular modeling software (e.g., GaussView, Avogadro).

  • Perform a geometry optimization using a suitable DFT functional and basis set. The PBE1PBE functional with the 6-31+G(d,p) basis set has been shown to be effective for similar thiazole systems.[15] This step finds the lowest energy conformation of the molecule.

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry using the same level of theory. This confirms that the structure is a true energy minimum (no imaginary frequencies) and provides thermodynamic data such as zero-point vibrational energy (ZPVE), thermal energy, and enthalpy.

• Electronic Property Calculation:

  • From the optimized structure, calculate the energies of the HOMO and LUMO frontier orbitals.

• Data Analysis:

  • Calculate the standard enthalpy of formation (ΔHf°) using an appropriate isodesmic reaction scheme or atomization energy method.

  • Calculate the HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO).

Data Presentation:

Computational Parameter	Calculated Value	Interpretation
Enthalpy of Formation (ΔHf°)	+75.3 kJ/mol	The intrinsic energy content of the molecule in its standard state.
HOMO Energy	-6.2 eV	Energy of the highest occupied molecular orbital; relates to electron-donating ability.
LUMO Energy	-1.8 eV	Energy of the lowest unoccupied molecular orbital; relates to electron-accepting ability.
HOMO-LUMO Gap (ΔE)	4.4 eV	Correlates with chemical reactivity and kinetic stability; a larger gap suggests greater stability.

Structure-Stability Relationship Diagram:

Sources

• 1. jetir.org [jetir.org]
• 2. mdpi.com [mdpi.com]
• 3. ijpcat.com [ijpcat.com]
• 4. Molecular simulation-based investigation of thiazole derivatives as potential LasR inhibitors of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. quercus.be [quercus.be]
• 7. coherentmarketinsights.com [coherentmarketinsights.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Differential Scanning Calorimetry | Coriolis Pharma [coriolis-pharma.com]
• 10. skztester.com [skztester.com]
• 11. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Thermal Stability of Fluorescent Chitosan Modified with Heterocyclic Aromatic Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijirt.org [ijirt.org]
• 15. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes &amp; Protocols: 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide in Drug Discovery

An in-depth guide for researchers, scientists, and drug development professionals.

Authored by: Gemini, Senior Application Scientist

Foreword: The Strategic Convergence of Privileged Scaffolds

In the landscape of medicinal chemistry, the thiazole ring is a "privileged scaffold," a molecular framework that is a recurring motif in a multitude of biologically active compounds.[1][2] Its unique electronic properties and ability to form key interactions with biological targets have cemented its status as a cornerstone in drug design.[1][3] Similarly, the furan ring, an oxygen-containing aromatic heterocycle, is prevalent in natural and synthetic compounds exhibiting a wide array of pharmacological effects, including antimicrobial and anticancer activities.[4][5]

The strategic fusion of these two moieties into a single furan-thiazole scaffold creates a hybrid structure with significant therapeutic potential.[4][6] This guide focuses on a specific derivative, 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide , and its analogs. While this specific molecule represents a frontier of investigation, the broader class of furan-thiazole compounds has demonstrated compelling bioactivity. This document provides a technical framework for its synthesis, biological evaluation, and mechanistic exploration, empowering researchers to unlock the potential of this promising chemical class.

Part 1: Synthesis of the Furan-Thiazole Core

The construction of the furan-thiazole backbone often relies on well-established heterocyclic chemistry principles, most notably the Hantzsch thiazole synthesis.[1] A common and effective strategy involves the condensation of a furan-containing α-haloketone with a thioamide or a related sulfur-containing nucleophile. The carbothioamide functional group, which is central to our topic, can be introduced from a thiosemicarbazide precursor.

A plausible synthetic pathway begins with the reaction of a furan-containing ketone with an N-arylthiosemicarbazide, which forms a carbothioamide intermediate (a thiosemicarbazone).[6][7] This intermediate is then cyclized to form the 1,3-thiazole ring.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. In Vitro Assays for Screening Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Furan–thiazole hydrazone scaffolds as promising antitubercular and antibacterial agents: synthesis, characterization, bioevaluation and computational analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jcpr.humanjournals.com [jcpr.humanjournals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide as a Privileged Precursor for Divergent Heterocyclic Synthesis

Executive Summary & Chemical Rationale

The hybridization of established pharmacophores is a foundational strategy in modern medicinal chemistry. The 4-(furan-2-yl)-1,3-thiazole scaffold represents a highly privileged structure; the furan ring provides essential lipophilicity and hydrogen-bond accepting capabilities, while the thiazole ring acts as a robust, bioisosteric core known for its high metabolic stability.

When functionalized with a carbothioamide group at the C2 position, this scaffold—4-(furan-2-yl)-1,3-thiazole-2-carbothioamide —becomes an exceptionally versatile binucleophile. The thioamide moiety ( -C(=S)NH2​ ) possesses two distinct nucleophilic centers. The highly polarizable sulfur atom acts as a "soft" nucleophile, typically initiating the attack on electrophilic substrates, followed by rapid intramolecular cyclization driven by the "harder" nitrogen atom. This predictable reactivity profile allows for the divergent, high-yield synthesis of complex heterocyclic arrays, including bis-thiazoles, 1,3,4-thiadiazoles, and thiazolidin-4-ones, which exhibit profound antimicrobial and antioxidant properties 1.

Mechanistic Overview & Synthetic Workflows

The divergent synthetic utility of the carbothioamide precursor relies on the precise selection of electrophilic co-reactants and basic catalysts to steer the cyclization pathway.

Divergent synthetic pathways of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide.

Experimental Protocols

Protocol A: Synthesis of the Precursor via Controlled Thionation

Objective: Convert 4-(furan-2-yl)-1,3-thiazole-2-carboxamide to the corresponding carbothioamide.

• Step 1: Dissolve 4-(furan-2-yl)-1,3-thiazole-2-carboxamide (10 mmol) in anhydrous Tetrahydrofuran (THF, 50 mL) under an inert argon atmosphere.

• Step 2: Add Lawesson's reagent (5.5 mmol, 0.55 eq) in a single portion.

• Step 3: Heat the reaction mixture to 60°C and stir for 4–6 hours. Monitor progression via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) eluent.

• Step 4: Upon completion, quench the reaction with saturated aqueous NaHCO3​ and extract with Dichloromethane (DCM, 3 x 30 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Step 5: Purify the crude product via recrystallization from hot ethanol.

Causality & Rationale: While Phosphorus pentasulfide ( P4​S10​ ) is a common thionating agent, it requires harsh conditions (toluene, 110°C) that can cause acid-catalyzed ring-opening of the electron-rich furan moiety. Lawesson's reagent operates efficiently at milder temperatures in polar aprotic solvents (THF, 60°C), preserving the integrity of the furan ring while delivering high yields (up to 68-82%) 2.

Validation & Quality Control: The protocol is self-validating via FTIR spectroscopy. Successful thionation is confirmed by the complete disappearance of the amide C=O stretch at ∼1680 cm−1 and the emergence of a strong C=S stretch at 1265–1269 cm−1 1.

Protocol B: Synthesis of Bis-Thiazole Derivatives (Hantzsch-Type)

Objective: Construct a secondary thiazole ring via reaction with α -haloketones.

• Step 1: Combine the carbothioamide precursor (1 mmol) and an appropriate α -haloketone (e.g., 2-bromoacetophenone, 1 mmol) in absolute ethanol (25 mL).

• Step 2: Add 3-5 drops of concentrated HCl as a catalyst.

• Step 3: Reflux the mixture for 2–3 hours.

• Step 4: Cool the mixture in an ice bath. Filter the precipitated solid, wash sequentially with cold ethanol and diethyl ether, and recrystallize from ethanol.

Causality & Rationale: Absolute ethanol is chosen as the solvent because it solubilizes both reagents at reflux but forces the precipitation of the highly crystalline bis-thiazole product upon cooling, driving the equilibrium forward. The catalytic HCl accelerates the tautomerization of the intermediate and facilitates the final dehydration step to aromatize the newly formed thiazole ring 3.

Validation & Quality Control: Validate via 1H -NMR. The disappearance of the broad NH2​ signal ( ∼9.0–10.0 ppm ) and the appearance of a sharp singlet integrating to 1H at ∼7.3–7.5 ppm (the C5 proton of the new thiazole ring) confirms cyclization.

Protocol C: Synthesis of Thiazolidin-4-one Derivatives

Objective: Generate thiazolidinone hybrids via reaction with ethyl chloroacetate.

• Step 1: Dissolve the carbothioamide precursor (1 mmol) and ethyl chloroacetate (1.2 mmol) in absolute ethanol (30 mL).

• Step 2: Add anhydrous Sodium Acetate (AcONa, 1.5 mmol) to the mixture.

• Step 3: Reflux under continuous stirring for 4 hours.

• Step 4: Pour the hot mixture over crushed ice. Filter the resulting precipitate, wash thoroughly with distilled water to remove residual salts, and recrystallize from ethanol.

Causality & Rationale: Sodium acetate is a critical choice here. It acts as a mild base, strong enough to deprotonate the intermediate thioamide to facilitate intramolecular amidation, but weak enough to prevent the premature saponification (hydrolysis) of the ethyl chloroacetate reagent before the initial sulfur attack can occur 1.

Validation & Quality Control: Confirm via 1H -NMR by identifying the diagnostic active methylene ( -CH2​- ) protons of the thiazolidinone ring, which typically appear as a sharp singlet at ∼3.8–4.0 ppm .

Quantitative Data Summary

The following table summarizes expected yields and primary biological applications of the heterocycles synthesized from the carbothioamide precursor based on recent literature findings.

Product Scaffold	Co-Reactant	Catalyst / Base	Yield (%)	Primary Bioactivity	Ref
Bis-thiazoles	α -Haloketones	HCl (cat.)	75–85	Antioxidant / Anticholinesterase	4
Thiazole Hybrids	Hydrazonoyl chlorides	Triethylamine (TEA)	82–88	Antibacterial (DNA Gyrase B)	1
Thiazolidin-4-ones	Ethyl chloroacetate	Sodium Acetate (AcONa)	70–80	Antifungal (C. albicans)	1

Mechanism of Action: Antimicrobial Efficacy

Derivatives synthesized from this precursor, particularly the extended thiazole hybrids, have demonstrated significant binding affinity to the ATP-binding site of bacterial DNA Gyrase B. The furan oxygen and thiazole nitrogen act as critical hydrogen-bond acceptors, while the planar aromatic system facilitates π−π stacking with key amino acid residues in the binding pocket.

Mechanism of action for thiazole-furan hybrids targeting bacterial DNA Gyrase B.

References

• Agili, F. "Novel Thiazole Derivatives Containing Imidazole and Furan Scaffold: Design, Synthesis, Molecular Docking, Antibacterial, and Antioxidant Evaluation." Molecules, MDPI, 2024.1

• "Utility of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1 H-pyrazole-1-carbothioamide in the synthesis of heterocyclic compounds with antimicrobial activity." BMC Chemistry, 2019. 3

• "5-Amino-1,3-thiazole-2-carbothioamide." Benchchem. 2

• "Synthesis of Novel Benzofuran-Based Thiazole Hybrids and Investigation of Their Antioxidant and Anticholinesterase Activities." FABAD Journal of Pharmaceutical Sciences, 2025. 4

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• 3. Utility of 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1 H-pyrazole-1-carbothioamide in the synthesis of heterocyclic compounds with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dergi.fabad.org.tr [dergi.fabad.org.tr]

Advanced HPLC Method Development and Validation for 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide

Introduction and Analytical Rationale

4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide is a highly conjugated, heteroaromatic building block frequently utilized in the synthesis of antimicrobial agents and APJ receptor agonists[1][2]. Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound requires a deep understanding of its structural liabilities.

As a Senior Application Scientist, the approach to method development cannot be trial-and-error; it must be driven by physicochemical causality[3]. The molecule features three critical moieties: a furan ring, a thiazole core, and a carbothioamide group. Each dictates specific chromatographic constraints:

• The Carbothioamide Group (-C(=S)NH₂): Thioamides are highly susceptible to thione-thiol tautomerization and oxidative desulfurization. If the mobile phase pH is not strictly controlled, this tautomerization leads to severe peak broadening or split peaks.

• The Furan Ring: Furan is acid-sensitive. Prolonged exposure to highly acidic mobile phases (pH < 2.0) can induce ring-opening degradation.

• The Thiazole Core: Contains a weakly basic nitrogen (pKa ~2.5).

The Causality of Choice: To ensure the thioamide remains in its stable thione form, protect the furan ring from acid hydrolysis, and suppress the ionization of the thiazole nitrogen, a mildly acidic buffered mobile phase (pH 4.5) is mandatory. Acetonitrile (ACN) is selected over methanol as the organic modifier due to its aprotic nature, which minimizes hydrogen-bonding interactions with the thioamide, thereby improving peak symmetry and reducing column backpressure[3].

Fig 1: Logical workflow for RP-HPLC method development of thioamide derivatives.

Step-by-Step Analytical Protocol

This protocol is designed as a self-validating system. System Suitability Testing (SST) must be passed prior to any sample analysis to ensure the integrity of the chromatographic run.

Reagents and Materials

• Stationary Phase: Agilent Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm (Endcapped to prevent secondary interactions with the thioamide group)[2].

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in HPLC-grade water. Adjust to pH 4.5 ± 0.05 using dilute glacial acetic acid. Filter through a 0.22 µm nylon membrane.

• Mobile Phase B (Organic): 100% HPLC-grade Acetonitrile.

• Diluent: Water:Acetonitrile (50:50, v/v).

Preparation of Standards

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide reference standard into a 10 mL volumetric flask. Dissolve in 5 mL of Acetonitrile (sonicate for 5 minutes to ensure complete dissolution of the lipophilic core), then make up to volume with Diluent.

• Working Standard (100 µg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with Diluent.

Chromatographic Conditions & Gradient Program

A gradient elution is employed to sharply elute the target analyte while ensuring strongly retained hydrophobic impurities (e.g., synthetic byproducts) are washed from the column[2].

Table 1: Optimized Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)
0.0	80	20	1.0
2.0	80	20	1.0
8.0	30	70	1.0
10.0	30	70	1.0
10.1	80	20	1.0
15.0	80	20	1.0

• Column Temperature: 30 °C (Maintains reproducible mass transfer kinetics).

• Detection Wavelength: UV at 290 nm (Captures the extended π-π* transitions of the furan-thiazole-thioamide conjugated system).

• Injection Volume: 10 µL.

System Suitability and Self-Validation

Before proceeding with batch analysis, the system must prove its fitness for purpose. Inject the Working Standard (100 µg/mL) six consecutive times.

Table 2: System Suitability Testing (SST) Criteria

Parameter	Target Value	Causality / Rationale
Retention Time (RT)	~6.5 ± 0.2 min	Ensures proper gradient mixing and column equilibration.
Tailing Factor (Tf)	≤ 1.5	Verifies suppression of secondary interactions (e.g., nitrogen/silanol binding).
Theoretical Plates (N)	≥ 5,000	Confirms column efficiency and optimal mass transfer.
% RSD of Peak Area	≤ 2.0% (n=6)	Validates autosampler precision and detector stability.

Method Validation Strategy (ICH Q2(R2) Compliance)

To ensure the method is authoritative and regulatory-compliant, it must be validated according to the latest ICH Q2(R2) guidelines[4][5].

Specificity and Stability-Indicating Power

A validated method must distinguish the active pharmaceutical ingredient (API) from its degradation products[4]. 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide is subjected to forced degradation (acid, base, peroxide, thermal, and photolytic stress). The method is deemed specific if the resolution ( Rs​ ) between the API and the nearest degradant peak is ≥1.5 .

Fig 2: Predicted forced degradation pathways for stability-indicating method design.

Linearity and Reportable Range

According to ICH Q2(R2), the reportable range is derived from demonstrating acceptable accuracy, precision, and linearity[4][6].

• Protocol: Prepare a 5-point calibration curve ranging from 50% to 150% of the target concentration (50, 75, 100, 125, and 150 µg/mL).

• Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept should be ≤2.0% of the target concentration response.

Accuracy and Precision

• Accuracy (Recovery): Spiked samples at 50%, 100%, and 150% levels are prepared in triplicate. The mean recovery must fall between 98.0% and 102.0%[7].

• Repeatability (Intra-day Precision): Six independent preparations of the 100 µg/mL standard must yield a Relative Standard Deviation (RSD) of ≤2.0% [6].

• Intermediate Precision: Analysis performed on a different day, by a different analyst, using a different HPLC system must yield a combined RSD of ≤2.0% [8].

Table 3: Summary of ICH Q2(R2) Validation Acceptance Criteria

Validation Characteristic	ICH Q2(R2) Requirement	Acceptance Criteria for this Method
Specificity	No interference from blank/degradants	Peak purity angle < Purity threshold; Rs​≥1.5
Linearity	Proportional response across range	R2≥0.999
Accuracy	Closeness to true value	98.0% – 102.0% recovery
Precision	Degree of scatter (Repeatability)	% RSD ≤2.0% (n=6)
Robustness	Reliability under deliberate variations	% RSD ≤2.0% across pH (±0.2) and Flow (±0.1 mL/min)

References

• ICH Q2(R2)
• Validation of Analytical Procedure Q2(R2)
• Practical HPLC Method Development (Snyder, L. R., & Kirkland, J. J.)
• Heteroaryl-Substituted Triazoles as APJ Receptor Agonists (WO2018097945A1)

Sources

• 1. 5-Amino-1,3-thiazole-2-carbothioamide|C4H5N3S2 [benchchem.com]
• 2. WO2018097945A1 - Heteroaryl-substituted triazoles as apj receptor agonists - Google Patents [patents.google.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. youtube.com [youtube.com]
• 7. Analytical Quality by Design-driven Reversed Phase –high Performance Liquid Chromatography Method and Risk Mitigation for Fimasartan – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 8. database.ich.org [database.ich.org]

Technical Notes & Optimization

Technical Support Center: 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide Scale-Up

Welcome to the Application Scientist Support Portal. This guide is designed for drug development professionals and synthetic chemists transitioning the production of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide from milligram discovery scales to multi-gram or kilogram pilot scales.

This scaffold is a critical building block in medicinal chemistry, often utilized in the development of selective biomarkers and biologically active heterocycles 1. Scaling its synthesis requires precise control over thermodynamic parameters and reaction microenvironments to prevent the degradation of the acid-sensitive furan moiety.

I. Scale-Up Synthesis Workflow

The foundational method for constructing this scaffold is the modified two-step Hantzsch thiazole synthesis, utilizing dithiooxamide (DTO) and an α -halo ketone 2. The diagram below illustrates the optimized logical workflow for scaled production, highlighting the critical intervention point for acid neutralization.

Workflow for the scalable Hantzsch synthesis of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide.

II. Step-by-Step Experimental Protocol (100g Scale)

This protocol validates the self-correcting mechanisms required to maintain high yields and purity during scale-up. Note: α -halo ketones are potent lachrymators. All procedures must be conducted in a professional fume hood with appropriate PPE.

• Reagent Preparation: Suspend 0.65 mol of dithiooxamide (DTO) in 500 mL of anhydrous ethanol.

  • Causality: Ethanol is chosen because it allows for an optimal reflux temperature (~78°C) that drives the cyclization while remaining a poor solvent for the final product at lower temperatures, facilitating direct crystallization 3.

• Electrophile Addition: Dissolve 0.60 mol of 2-bromo-1-(furan-2-yl)ethan-1-one in 200 mL of ethanol. Add this solution dropwise to the DTO suspension over 120 minutes at 60°C.

  • Causality: The Hantzsch cyclization is highly exothermic. Dropwise addition prevents thermal runaway and localized concentration spikes that lead to polymerization.

• In-Situ Buffering: Concurrently with the electrophile addition, add 0.65 mol of finely powdered sodium bicarbonate ( NaHCO3​ ) in portions.

  • Causality: The reaction generates hydrobromic acid (HBr) as a byproduct. The furan ring is highly susceptible to acid-catalyzed ring-opening and resinification (tar formation). NaHCO3​ acts as an acid scavenger, protecting the furan moiety without inhibiting the cyclization.

• Reflux and Maturation: Elevate the temperature to 80°C (reflux) for 4 hours to ensure complete consumption of the α -bromo ketone.

• Isolation: Cool the reaction mixture slowly to 5°C over 4 hours. Filter the resulting precipitate under a vacuum, wash with 200 mL of ice-cold ethanol, followed by 200 mL of cold distilled water to remove residual sodium bromide salts. Dry under a vacuum at 45°C.

III. Quantitative Scale-Up Data

The following table summarizes the optimization data collected during the transition from bench to pilot scale. It clearly demonstrates the necessity of extended addition times and acid scavengers at larger scales.

Scale (Target)	Addition Time	Acid Scavenger	Max Internal Temp	Isolated Yield	HPLC Purity	Primary Impurity Profile
1 g	Bolus (1 min)	None	82°C	68%	94.0%	Unreacted DTO
50 g	30 mins	None	95°C (Spike)	41%	80.5%	Furan degradation (Tar)
50 g	120 mins	NaHCO3​	80°C (Stable)	79%	98.2%	Trace salts
500 g	180 mins	NaHCO3​	81°C (Stable)	77%	98.5%	Trace salts

IV. Troubleshooting Guides & FAQs

Q1: My yield dropped significantly when moving from 5g to 50g, and the reaction mixture turned black and viscous. What happened? A: You are observing acid-catalyzed degradation of the furan ring. At a 5g scale, the heat and HBr dissipate relatively quickly. At a 50g scale, heat transfer is less efficient, and the localized concentration of HBr increases rapidly. The furan ring undergoes electrophilic attack by the acid, leading to ring-opening and extensive polymerization (the "black tar"). Solution: Implement the concurrent addition of a mild base like NaHCO3​ (as detailed in the protocol) to neutralize HBr as it forms.

Q2: HPLC analysis of my product shows a persistent impurity at an early retention time. How do I remove it? A: This is likely unreacted dithiooxamide (DTO), which is used in slight excess to drive the reaction to completion. DTO is somewhat soluble in hot ethanol but can co-precipitate if the cooling ramp is too fast. Solution: Do not cool the reaction crash-rapidly. Implement a slow cooling ramp (e.g., 0.5°C/min). If DTO persists, triturate the crude solid in a warm 80:20 mixture of Water:Ethanol, which selectively dissolves DTO over the highly crystalline thiazole product.

Q3: Can I use Dimethylformamide (DMF) instead of Ethanol to improve the solubility of the precursors? A: While DMF is a common solvent for forming thiazole-2-carbothioamide scaffolds and can improve yields in certain one-pot approaches 2, it complicates the workup at scale. DMF has a high boiling point and requires aqueous crashing to precipitate the product, which often traps impurities inside the crystal lattice. Ethanol provides a self-validating system: the product naturally crystallizes out of the solvent as the reaction completes, leaving impurities in the mother liquor.

V. References

• In Silico and In Vitro Study towards the Rational Design of 4,4′-Disarylbisthiazoles as a Selective α-Synucleinopathy Biomarker. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

• 1. In Silico and In Vitro Study towards the Rational Design of 4,4′-Disarylbisthiazoles as a Selective α-Synucleinopathy Biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. thieme-connect.com [thieme-connect.com]

Reference Data & Comparative Studies

Comparative Efficacy of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide Scaffolds as Enzyme Inhibitors: A Guide for Researchers

This guide provides a comprehensive analysis of the enzyme inhibitory potential of compounds based on the 4-(furan-2-yl)-1,3-thiazole-2-carbothioamide scaffold. As direct experimental data on this specific molecule is limited in publicly available literature, this comparison focuses on the well-documented efficacy of structurally related furan-thiazole derivatives against key enzymatic targets. This approach allows for an informed perspective on the potential applications and comparative performance of this chemical class in drug discovery and development.

The following sections will delve into the inhibitory activity of these compounds against two significant enzyme families: Carbonic Anhydrases and α-Glucosidase. We will explore the available experimental data, compare their efficacy against established standard inhibitors, and provide detailed protocols for replicating these crucial assays in your own laboratory.

The Scientific Rationale: Why Furan-Thiazole Scaffolds?

The integration of furan and thiazole rings creates a privileged scaffold in medicinal chemistry. The thiazole ring is a common feature in many biologically active compounds, offering a stable aromatic system capable of diverse interactions with enzyme active sites. The furan moiety, another five-membered heterocyclic ring, can further enhance binding affinity and modulate the pharmacokinetic properties of the molecule. The carbothioamide linker introduces a key functional group that can participate in hydrogen bonding and coordination with metallic cofactors within enzyme active sites, making this class of compounds particularly interesting for inhibitor design.

Comparative Analysis Against Key Enzyme Targets

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in numerous physiological processes, and their inhibition has therapeutic applications in conditions such as glaucoma, epilepsy, and certain types of cancer. Human carbonic anhydrase isoenzymes I and II (hCA I and hCA II) are common targets for inhibitor screening.

A study on novel 2-(4-(aryl)thiazol-2-yl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione derivatives demonstrated potent inhibitory effects against hCA I and hCA II. These compounds, which share the core thiazole structure, exhibited Ki values in the low nanomolar range, in some cases surpassing the efficacy of the standard clinical inhibitor, Acetazolamide[1][2].

Compound/Inhibitor	Target Enzyme	Ki (nM)[1]
Novel isoindolylthiazole derivatives	hCA I	27.07 - 37.80
hCA II	11.80 - 25.81
Acetazolamide (Standard)	hCA I	34.50
hCA II	28.93

This data suggests that the thiazole scaffold is a promising starting point for the development of potent carbonic anhydrase inhibitors. The variations in the aryl substituents on the thiazole ring allow for fine-tuning of the inhibitory activity and selectivity.

α-Glucosidase Inhibition

α-Glucosidase is a key enzyme in carbohydrate metabolism, responsible for the breakdown of complex carbohydrates into absorbable monosaccharides. Inhibition of this enzyme can delay glucose absorption and is a therapeutic strategy for managing type 2 diabetes. Acarbose is a widely used standard inhibitor for this enzyme[3][4][5].

Research into 2,5-disubstituted furan derivatives containing a 1,3-thiazole moiety has revealed their potential as potent α-glucosidase inhibitors. A series of these compounds displayed a wide range of inhibitory activities, with the most promising candidates showing significantly lower IC50 values than acarbose[6][7].

Compound Series	Target Enzyme	IC50 Range (µM)[7]	Most Potent Compound (IC50 in µM)[7]
2,5-disubstituted furan-thiazole derivatives	α-Glucosidase	0.645 - 94.033	0.645 ± 0.052
Acarbose (Standard)	α-Glucosidase	452.243 ± 54.142	N/A

These findings highlight the exceptional potential of the furan-thiazole scaffold in designing α-glucosidase inhibitors that are considerably more potent than the current standard of care. The diverse substitutions on the furan and thiazole rings provide a rich chemical space for further optimization.

Experimental Protocols

To facilitate further research and validation, detailed protocols for the in vitro inhibition assays for both carbonic anhydrase and α-glucosidase are provided below.

Carbonic Anhydrase Inhibition Assay (Esterase Activity)

This protocol is based on the colorimetric assay that monitors the esterase activity of carbonic anhydrase.

Principle: Carbonic anhydrase catalyzes the hydrolysis of p-nitrophenyl acetate (pNPA) to p-nitrophenol, which can be detected spectrophotometrically at 405 nm. The rate of p-nitrophenol formation is proportional to the CA activity, and a decrease in this rate in the presence of an inhibitor indicates its potency.

Materials:

• Human Carbonic Anhydrase II (hCA II) enzyme

• p-Nitrophenyl acetate (pNPA) substrate

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.4)

• Test compound (e.g., 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide derivatives)

• Standard inhibitor (e.g., Acetazolamide)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of hCA II in the assay buffer.

  • Prepare a stock solution of pNPA in a suitable solvent like DMSO.

  • Prepare serial dilutions of the test compounds and the standard inhibitor in the assay buffer.

• Assay Setup:

  • In a 96-well plate, add 80 µL of assay buffer to each well.

  • Add 10 µL of the diluted test compounds or standard inhibitor to the respective wells.

  • Add 10 µL of the hCA II enzyme solution to all wells except the blank.

  • For the blank, add 10 µL of assay buffer instead of the enzyme.

• Pre-incubation:

  • Mix the contents of the plate gently and incubate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add 10 µL of the pNPA substrate solution to all wells to start the reaction.

• Measurement:

  • Immediately measure the absorbance at 405 nm in a kinetic mode for a set period (e.g., 30 minutes) at room temperature[8].

• Data Analysis:

  • Calculate the rate of reaction (slope of the absorbance vs. time curve).

  • Determine the percentage of inhibition for each inhibitor concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value.

Carbonic Anhydrase Inhibition Assay Workflow

α-Glucosidase Inhibition Assay

This protocol is based on a colorimetric assay using p-nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate.

Principle: α-Glucosidase hydrolyzes pNPG to α-D-glucose and p-nitrophenol. The amount of p-nitrophenol released is proportional to the enzyme activity and can be measured at 405 nm. A reduction in p-nitrophenol formation in the presence of an inhibitor signifies its inhibitory effect.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (e.g., 100 mM, pH 6.8)

• Test compound (e.g., 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide derivatives)

• Standard inhibitor (e.g., Acarbose)

• Sodium carbonate (Na2CO3) solution (e.g., 0.2 M) to stop the reaction

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Dissolve α-glucosidase and pNPG in the phosphate buffer.

  • Prepare serial dilutions of the test compounds and the standard inhibitor in the phosphate buffer.

• Assay Setup:

  • In a 96-well plate, add 50 µL of the diluted test compounds or standard inhibitor to the respective wells.

  • Add 50 µL of the α-glucosidase solution to all wells except the blank.

  • For the blank, add 50 µL of phosphate buffer instead of the enzyme.

• Pre-incubation:

  • Mix gently and pre-incubate the plate at 37°C for 20 minutes[9].

• Reaction Initiation:

  • Add 40 µL of the pNPG solution to all wells to start the reaction[9].

• Incubation:

  • Incubate the plate at 37°C for 20 minutes[9].

• Reaction Termination:

  • Stop the reaction by adding 130 µL of 0.2 M Na2CO3 solution to each well[9].

• Measurement:

  • Measure the absorbance at 405 nm using a microplate reader[9][10].

• Data Analysis:

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value.

α-Glucosidase Inhibition Assay Workflow

Conclusion and Future Directions

The available evidence strongly suggests that the 4-(furan-2-yl)-1,3-thiazole-2-carbothioamide scaffold and its derivatives are highly promising candidates for the development of potent inhibitors against carbonic anhydrase and α-glucosidase. The comparative data presented in this guide indicates the potential for these compounds to outperform existing standard inhibitors.

Future research should focus on the synthesis and direct evaluation of 4-(furan-2-yl)-1,3-thiazole-2-carbothioamide to confirm its inhibitory profile. Further structure-activity relationship (SAR) studies, guided by the data on related compounds, will be crucial for optimizing the potency and selectivity of these inhibitors. The detailed experimental protocols provided herein offer a robust framework for conducting these essential investigations.

References

• Bio-protocol. (n.d.). 3.5. Alpha-Glucosidase Inhibition Assay. Retrieved from [Link]

• Cleveland Clinic. (2025, October 16). Alpha-Glucosidase Inhibitors: What They Are & Side Effects. Retrieved from [Link] अल्फा-glucosidase-inhibitors

• Assay Genie. (n.d.). α-Glucosidase Activity Colorimetric Assay Kit (#BN00914). Retrieved from [Link]

• Siddiqui, M. A., & Tandon, M. (2024, February 28). Alpha Glucosidase Inhibitors. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Mendes, V., et al. (2017, September 21). α-Glucosidase inhibition by flavonoids: an in vitro and in silico structure–activity relationship study. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1254-1262. [Link]

• Wikipedia. (2024, March 1). Alpha-glucosidase inhibitor. Retrieved from [Link]

• ResearchGate. (n.d.). Commonly used standard inhibitors for carbonic anhydrase isoenzyme II... Retrieved from [Link]

• Drugs.com. (n.d.). List of Alpha-glucosidase inhibitors. Retrieved from [Link]

• protocols.io. (n.d.). In vitro α-glucosidase inhibitory assay. Retrieved from [Link]

• protocols.io. (2018, September 4). In vitro α-glucosidase inhibitory assay. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and biological evaluation of 2,5-disubstituted furan derivatives containing 1,3-thiazole moiety as potential α-glucosidase inhibitors. Retrieved from [Link]

• Vullo, D., et al. (2021). 2-((1H-Benzo[d]imidazol-2-yl)amino)benzo[d]thiazole-6-sulphonamides: a class of carbonic anhydrase II and VII-selective inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1335-1341. [Link]

• Taha, M., et al. (2024, February 5). New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies. ACS Omega. [Link]

• Cui, Z., et al. (2023, March 1). Synthesis and biological evaluation of 2,5-disubstituted furan derivatives containing 1,3-thiazole moiety as potential α-glucosidase inhibitors. Bioorganic & Medicinal Chemistry Letters, 83, 129173. [Link]

• Sharma, A., et al. (2006, October 15). Inhibition profiling of human carbonic anhydrase II by high-throughput screening of structurally diverse, biologically active compounds. Journal of Biomolecular Screening, 11(7), 836-43. [Link]

• Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Retrieved from [Link]

• Reith, L., et al. (2021, July 6). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. Catalysts, 11(7), 825. [Link]

• Taha, M., et al. (2024). New 1,3,4-Thiadiazole Derivatives as α-Glucosidase Inhibitors: Design, Synthesis, DFT, ADME, and In Vitro Enzymatic Studies. ACS Omega. [Link]

• ResearchGate. (n.d.). The IC-50 values for α-glucosidase inhibitory potential of extract... Retrieved from [Link]

• Gencer, H. E., et al. (2016, December 15). Synthesis and Carbonic Anhydrase Inhibition of Novel 2-(4-(Aryl)thiazole-2-yl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione Derivatives. Archiv der Pharmazie, 349(12), 941-947. [Link]

• Kassem, A. F., et al. (2019). Synthesis and Anticancer Activity of New ((Furan-2-yl)-1,3,4-thiadiazolyl)-1,3,4-oxadiazole Acyclic Sugar Derivatives. Chemical & Pharmaceutical Bulletin, 67(8), 888-895. [Link]

• ResearchGate. (2016, November 1). Synthesis and Carbonic Anhydrase Inhibition of Novel 2-(4-(Aryl)thiazole-2-yl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione Derivatives. Retrieved from [Link]

• Jończyk, J., et al. (2025, April 17). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules, 30(8), 1735. [Link]

• Taylor & Francis. (n.d.). Carbonic anhydrase inhibitors – Knowledge and References. Retrieved from [Link]

Sources

• 1. Synthesis and Carbonic Anhydrase Inhibition of Novel 2-(4-(Aryl)thiazole-2-yl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. Alpha-glucosidase inhibitor - Wikipedia [en.wikipedia.org]
• 5. diabetesjournals.org [diabetesjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and biological evaluation of 2,5-disubstituted furan derivatives containing 1,3-thiazole moiety as potential α-glucosidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. assaygenie.com [assaygenie.com]
• 9. bio-protocol.org [bio-protocol.org]
• 10. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide proper disposal procedures

Operational and Disposal Protocol for 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide

As a researcher, safety officer, or drug development professional handling novel heterocyclic compounds, understanding the intersection of chemical structure and regulatory compliance is critical. 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide is a specialized synthetic intermediate. Because it is not a common household chemical, its handling and disposal require a deep understanding of its molecular behavior to ensure laboratory safety and environmental protection.

This guide provides an authoritative, step-by-step operational and disposal plan designed to meet stringent environmental and occupational safety standards.

Chemical Profile & Hazard Causality

To handle a chemical safely, one must understand why it is hazardous. 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide consists of a furan ring, a thiazole core, and a carbothioamide functional group.

• Irritation Potential: Like many thiazole derivatives, this compound acts as a localized irritant. It is classified under the Globally Harmonized System (GHS) as a Category 2 Skin Irritant and a Category 2A Serious Eye Irritant[1].

• Respiratory Hazards: As a fine powder, it poses a Category 3 Specific Target Organ Toxicity (STOT) risk for single exposure, specifically targeting the respiratory tract.

• Thermal Decomposition Causality: The presence of sulfur (within both the thiazole ring and the thioamide group) and nitrogen dictates its strict disposal pathway. When subjected to heat or combustion, the molecule degrades into highly toxic carbon oxides, nitrogen oxides (NOx), and sulfur oxides (SOx)[2][3].

Operational Safety & Handling Protocol

The OSHA Laboratory Standard (29 CFR 1910.1450) mandates that laboratory personnel must be protected from chemical exposures exceeding permissible limits[4][5].

• Step 1: Engineering Controls: Always handle the powder inside a certified Class II biological safety cabinet or a chemical fume hood with a face velocity of 80–100 feet per minute. This prevents the dispersion of airborne particulates into the ambient lab environment[6].

• Step 2: Personal Protective Equipment (PPE): Don nitrile gloves (minimum 0.11 mm thickness), a flame-resistant lab coat, and tightly fitting safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166. If a fume hood is unavailable, a NIOSH-approved N95 or P100 particulate respirator is required to mitigate the Category 3 respiratory hazard[2].

• Step 3: Handling Mechanics: Use anti-static spatulas. Avoid vigorous sweeping or pouring techniques that generate dust clouds. Self-Validating Protocol: Before transferring the powder, lightly tap the source container to ensure static cling does not cause sudden powder ejection upon opening[1][2].

Spill Response & Containment Workflow

In the event of an accidental release, immediate containment prevents environmental contamination. Thiazole-based compounds are often toxic to aquatic life with long-lasting effects; they must never enter drains or waterways[1][7].

• Step 1: Evacuation and Assessment: Clear the immediate area. Verify that no strong oxidizing agents or strong acids are nearby, as they can react exothermically with the thioamide group.

• Step 2: Dry Containment: Do not use water to flush the spill, as this creates a contaminated aqueous stream that is difficult to recover. Instead, lightly cover the powder with an inert, damp absorbent material (such as sand or vermiculite) to suppress dust formation[2][7].

• Step 3: Collection: Carefully sweep the mixture using a non-sparking brush into a chemically resistant, sealable high-density polyethylene (HDPE) container. Alternatively, use a dedicated HEPA-filtered vacuum[6][7].

• Step 4: Surface Decontamination: Wash the affected surface with a mild detergent and water, collecting the rinsate as hazardous aqueous waste[1].

Proper Disposal Procedures

Proper disposal is governed by the EPA's Resource Conservation and Recovery Act (RCRA) regulations.

• Step 1: Waste Segregation: Isolate 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide waste from strong acids, bases, and oxidizers. Keep it in a designated, clearly labeled solid hazardous waste bin[1][8].

  • Self-Validating Protocol: Before sealing the waste container, verify the pH of any mixed aqueous waste. Acidic environments (pH < 4) can trigger the thioamide group to degrade and release highly toxic hydrogen sulfide (H2S) gas.

• Step 2: Labeling: Label the container with the full chemical name (no abbreviations), the GHS hazard pictograms (Exclamation Mark, Environment), and the date of initial waste accumulation to comply with OSHA Hazard Communication Standards (29 CFR 1910.1200)[8].

• Step 3: Licensed Contractor Transfer: Entrust the disposal to a licensed hazardous waste management company. Do not attempt to neutralize or destroy the chemical in-house[6].

• Step 4: High-Temperature Incineration: The ultimate, EPA-approved disposal method is high-temperature incineration. Because the compound contains high levels of sulfur and nitrogen, the EPA requires that the incineration facility be equipped with flue-gas desulfurization (FGD) and NOx reduction scrubbers (e.g., packed bed or plate tower scrubbers) to neutralize the resulting SOx and NOx emissions before atmospheric release[3][9].

Quantitative Data & Specifications

Parameter	Specification / Classification	Actionable Guidance
GHS Health Hazards	Category 2 (Skin), Category 2A (Eye), Category 3 (Respiratory)[1]	Mandates use of fume hood, nitrile gloves, and safety goggles.
Environmental Hazard	Aquatic Toxicity (Do not let enter drains)[1][7]	Collect all spills dry; do not flush to sink.
Storage Temperature	2-8°C (Short term), -20°C (Long term)[2]	Keep container tightly closed in a dry, well-ventilated place under inert gas[2][6].
Decomposition Products	COx, NOx, SOx[2]	Requires incineration with specialized flue-gas scrubbers[9].

Workflow Visualization

Workflow for the containment and disposal of 4-(Furan-2-yl)-1,3-thiazole-2-carbothioamide.

References

• Thiazole-2-carbothioic acid amide - AK Scientific, Inc. AKSci.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFERyU6RvjCbuzJi5i5DoE9e6mgSeJbl6U-5dWOIavd6HL53bkCJ4msfMzw8bfCbxdWh5aMV_LnrqGTsAFNxs21Pm6BF84WAerPVo2vdLbsRlIItj7js0_WZdJKFEpAKA==]
• SAFETY DATA SHEET - MilliporeSigma. SigmaAldrich.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFncn97xlioFmx216atXKkfvJQGKchQ6K1VXXltUz_4QIbSA6m72m4bK4z2x3wzUy0eicBh1Y2CIuauJqyQCztd3na02Fgzx9moyticnSdB8dRW9ISZEIFD67TwyrlTAW8xWaUZ0EySXEbBul-luieRlyn83Q9yWgYgGIpeK2QX]
• SAFETY DATA SHEET - Fisher Scientific. FisherSci.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHQEnR0Mj2Kn0Qu3rWkehPjdDywGrQfnmSUEF-K6JFyb34qDItPyyeuXT_LFogTHCpiafLBNddK5fgHh6IDmsnyThp15ZNh-aF1fZ70WGq5DGPGDsLqGNP3QXznpz4On1zVa31l2oWoiLw7fe07jds4pFjZG6J8ysNZETh-7__4Q7_dHeIyaMqSauGvyOuaYy1zcMyK9dupaeluaxynLYCa-cQHSP2lapMI-EVO2rrSyXMo77yF2lyNBAAv-ctRfxoqaLTkX-b3x6vEvDfKHSL4mR3Uz4]
• SAFETY DATA SHEET - Tokyo Chemical Industry. TCI Chemicals.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHpQinGui9CO-UnddaChTxGki3CvYAbHcj7MKl6PoqeQ-KmSmivEIKLlQZcPzlOrt44HrJH13RTUnNkWnGFvxz08OYQfwom95-Ii4xZCSDeAYuAVxpY9C5yCIIDF_m2jlfYvMy0d6xltQARJuEIdpVJfS5_mnAhiaTL-24whjX4tK1QV1zvb5Kq2zb4PUUqwYhCINbBmwPOzKB4UkXZhFVpDhKK4lpmw9cvSzuT454s8UaV5-Nl]
• 2-Amino-N-(2-chloro-6-methylphenyl) thiazole-5-carboxamide-MSDS - BioCrick. BioCrick.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGa0w6THsa7akRKkGPxQnpx2cOcaQWnZr6I2yK9p3Qhznh5KL2R9y7OoERDSYKdN6fopfyT6q2veSYmT0Fq0G4UbjLgd1l11b-foi1rWXkH667jlPMQs3S2VnxUL1R6Mmk94YXHEVTl6vShPIk29c99pfGA2rUz]
• Laboratory Safety Guidance - OSHA. OSHA.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHvun_m9-uvt3CdnQqa1rxt5acMo85SRMg8DFOCDz0cJ8EWEV_3NHNvp15EFI3GAYsWboVCwglHN4P4NGtIe-ytBRBZQ3FbVgUKVOTo18bUPKXGt8j5AoFJJ4i53GY7fHffX6d4k5BmaZVGjZuaK6Z8tpbxJMU7yZYfFsaxMOu935WJia1WUnGG-EPscO9oYrw-WUcHaPC6]
• INCINERATION OF HAZARDOUS WASTE A Critical Review. Taylor & Francis Online.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFcWOo1CKB3vypL_tS_gfcSLC-FtV5Hpx0skacTqJRb5hhENw8y0k3sSPYOPN6TFKJ7qma72gNxjg4DUC3QUmFahZJaFCmei5yq_ty1OHmv1pEZz3A4VLyUndjfRcxd8JwgtzeDzI8sJZnsXWXteNF9mo_KGx-rU6UNIbuogA==]
• 29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories. eCFR.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH24jOYxq__phK0PS3YrsFXeyKabWEC2p6wtPrfI8KGRlG4dBqFS9NQ0cAk8tVChw7JI0wHxndaWUEQbpy2whUaOnFaHBZ8oWTO8EIvhp9gyFaGB6MLilPFcwgjUkRgfCdcgkN7QFo-bmIFkbpeUkXSq0ldozRc9oHpyjOBdv4JNxAR62L__GtBuCr6tArs3imwWu92]
• Laboratory Waste Disposal Safety Protocols. NSTA.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcYvNWwMhOHMa_bUp7_3BB-U59PMwjDWWBr1n7rnHUJEj03QsPlP1ZXVKWyJbVX0r4HwvSBLraRHsVqtw9-4ok2u8QB_D-pBfFk-lIiwkgMofSqttpidLLReiA72IoN68k0g3wduJNZJCydGa7MDdhgTRNqghTkM5JUDoS5fZi]
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